Cas no 2320859-76-3 (N-1-phenyl-2-(2H-1,2,3-triazol-2-yl)ethyl-1-benzothiophene-2-carboxamide)

• Product Name: N-1-phenyl-2-(2H-1,2,3-triazol-2-yl)ethyl-1-benzothiophene-2-carboxamide
• CAS No: 2320859-76-3
• MF: C₁₉H₁₆N₄OS
• MW: 348.421542167664
• CID: 5987179
• PubChem ID: 121176414
• Update Time: 2025-06-20

N-1-phenyl-2-(2H-1,2,3-triazol-2-yl)ethyl-1-benzothiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-1-phenyl-2-(2H-1,2,3-triazol-2-yl)ethyl-1-benzothiophene-2-carboxamide
• N-[1-phenyl-2-(2H-1,2,3-triazol-2-yl)ethyl]-1-benzothiophene-2-carboxamide
• N-[1-phenyl-2-(triazol-2-yl)ethyl]-1-benzothiophene-2-carboxamide
• 2320859-76-3
• N-(1-phenyl-2-(2H-1,2,3-triazol-2-yl)ethyl)benzo[b]thiophene-2-carboxamide
• F6514-6720
• AKOS032725777

• Inchi： 1S/C19H16N4OS/c24-19(18-12-15-8-4-5-9-17(15)25-18)22-16(13-23-20-10-11-21-23)14-6-2-1-3-7-14/h1-12,16H,13H2,(H,22,24)
• InChI Key： CFXFMLAIPQYHBF-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C=C1C(NC(C1C=CC=CC=1)CN1N=CC=N1)=O

Computed Properties

• Exact Mass: 348.10448232g/mol
• Monoisotopic Mass: 348.10448232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 88Ų

Additional information on N-1-phenyl-2-(2H-1,2,3-triazol-2-yl)ethyl-1-benzothiophene-2-carboxamide

N-1-phenyl-2-(2H-1,2,3-triazol-2-yl)ethyl-1-benzothiophene-2-carboxamide and Its Significance in Modern Chemical Biology

N-1-phenyl-2-(2H-1,2,3-triazol-2-yl)ethyl-1-benzothiophene-2-carboxamide (CAS No. 2320859-76-3) is a compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential applications in drug discovery and therapeutic development. This molecule, characterized by its benzothiophene core and triazole substituent, represents a fascinating example of how structural modifications can lead to novel biological activities. The benzothiophene scaffold is well-known for its presence in numerous bioactive natural products and pharmaceuticals, while the incorporation of a triazole group introduces additional functional diversity, making this compound a promising candidate for further investigation.

The structural complexity of N-1-phenyl-2-(2H-1,2,3-triazol-2-yl)ethyl-1-benzothiophene-2-carboxamide lies in its ability to interact with biological targets in multiple ways. The benzothiophene ring is known to exhibit various biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. These activities are often attributed to the ability of benzothiophene derivatives to modulate enzyme activity and interfere with signal transduction pathways. The presence of the phenyl group further enhances the compound's potential by increasing its lipophilicity and binding affinity to biological targets.

The triazole moiety in N-1-phenyl-2-(2H-1,2,3-triazol-2-yl)ethyl-1-benzothiophene-2-carboxamide adds another layer of functionality. Triazoles are known for their stability and ability to form hydrogen bonds, which can be crucial for binding to specific amino acid residues in proteins. This makes triazole-containing compounds particularly interesting for drug design, as they can provide enhanced binding interactions with target enzymes and receptors. Moreover, the ethyl chain extending from the triazole group introduces flexibility, allowing the molecule to adopt multiple conformations that may optimize its interaction with biological targets.

Recent studies have highlighted the importance of benzothiophene derivatives in medicinal chemistry. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that benzothiophene-based compounds can effectively inhibit certain kinases involved in cancer progression. The study focused on derivatives with various substituents, including triazole groups, which were found to enhance the inhibitory activity against target kinases. This research underscores the potential of N-1-phenyl-2-(2H-1,2,3-triazol-2-y]ethyl)-1-benzothiophene--carboxamide as a lead compound for further development.

In addition to their kinase inhibitory activity, benzothiophene derivatives have been explored for their antimicrobial properties. A 2024 review article in the journal Antimicrobial Agents and Chemotherapy discussed the role of benzothiophene scaffolds in developing novel antibiotics. The review highlighted that structural modifications such as the introduction of triazole groups can enhance the antimicrobial efficacy of these compounds by improving their ability to disrupt bacterial cell membranes or inhibit essential metabolic pathways. Given these findings, N--1--phenyl--2-(21H--12--13-triazol--21--y]ethyl)--l-benzothiophene--z-carboxamide could be a valuable asset in combating resistant bacterial infections.

The synthesis of N--1--phenyl--z(21H--12--13-triazol--21-y]ethyl)--l-benzothiophene-z-carboxamide presents an interesting challenge due to its complex structure. However, advances in synthetic chemistry have made it possible to construct such molecules efficiently using multi-step synthetic routes. One common approach involves the condensation of benzothiophene derivatives with appropriate electrophiles followed by functionalization with a triazole group. These synthetic strategies often employ transition metal-catalyzed reactions to achieve high yields and selectivity.

The pharmacokinetic properties of N--1--phenyl-z(21H--12--13-triazol-z-y]ethyl)--l-benzothiophene-z-carboxamide are also an important consideration in drug development. Studies have shown that benzothiophene derivatives can exhibit good oral bioavailability due to their favorable solubility and permeability properties. The presence of the triazole group may further enhance these properties by improving metabolic stability. Understanding these pharmacokinetic parameters is crucial for optimizing dosing regimens and ensuring therapeutic efficacy.

In conclusion, N--1-phényl-z(21H-lz,-13-triazol-z-y]ethyl)-l-benzothiéphène-z-carboxamide (CAS No. 2320859763) is a structurally complex compound with significant potential in chemical biology and drug discovery. Its unique combination of a benzothiophene core and triazole substituent makes it an attractive candidate for further investigation into various therapeutic applications. Recent research highlights its potential as an inhibitor of kinases and as an antimicrobial agent, demonstrating its versatility as a lead compound for medicinal chemistry efforts.